Cas no 192948-02-0 (7-Benzothiazolecarboxylicacid, 2-(methylamino)-)

7-Benzothiazolecarboxylicacid, 2-(methylamino)- structure
192948-02-0 structure
Product Name:7-Benzothiazolecarboxylicacid, 2-(methylamino)-
CAS No:192948-02-0
MF:C9H8N2O2S
MW:208.237020492554
CID:116274
PubChem ID:15510079
Update Time:2025-04-18

7-Benzothiazolecarboxylicacid, 2-(methylamino)- Chemical and Physical Properties

Names and Identifiers

    • 7-Benzothiazolecarboxylicacid, 2-(methylamino)-
    • 2-(methylamino)-1,3-benzothiazole-7-carboxylic acid
    • 2-methylamino-benzothiazole-7-carboxylic acid
    • 7-Benzothiazolecarboxylic acid,2-(methylamino)
    • 7-Benzothiazolecarboxylicacid,2-(methylamino)-(9CI)
    • 7-Benzothiazolecarboxylicacid,2-(methylamino)-
    • SCHEMBL7556888
    • UYFXSHKUOGBFTE-UHFFFAOYSA-N
    • 192948-02-0
    • DTXSID30573494
    • Inchi: 1S/C9H8N2O2S/c1-10-9-11-6-4-2-3-5(8(12)13)7(6)14-9/h2-4H,1H3,(H,10,11)(H,12,13)
    • InChI Key: UYFXSHKUOGBFTE-UHFFFAOYSA-N
    • SMILES: S1C(NC)=NC2C=CC=C(C(=O)O)C1=2

Computed Properties

  • Exact Mass: 208.03100
  • Monoisotopic Mass: 208.03064868g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 90.5Ų

Experimental Properties

  • PSA: 90.46000
  • LogP: 2.10920

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